Cas no 88010-66-6 (2,6-Bicyclohumulanedione)

• Product Name: 2,6-Bicyclohumulanedione
• CAS No: 88010-66-6
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 2694741
• Update Time: 2025-04-21

2,6-Bicyclohumulanedione Chemical and Physical Properties

Names and Identifiers

• [1S-(1R*,5S*,10R*)]-1,5,8,8-tetramethylbicyclo[8.1.0]undecane-2,6-dione
• 2,6-Bicyclohumulanedione

• Inchi： 1S/C15H24O2/c1-10-5-6-13(17)15(4)8-11(15)7-14(2,3)9-12(10)16/h10-11H,5-9H2,1-4H3
• InChI Key： KNPZDKSAZHSFTN-UHFFFAOYSA-N
• SMILES： CC1C(=O)CC(C)(C)CC2C(C2)(C)C(=O)CC1

Computed Properties

• Exact Mass: 236.178
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.413

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones